Cas no 263398-16-9 (1-(4-trifluoromethanesulfonyloxyphenyl)adamantane)

• Product Name: 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane
• CAS No: 263398-16-9
• MF: C₁₇H₁₉F₃O₃S
• MW: 360.391174554825
• CID: 2855942
• PubChem ID: 11667641
• Update Time: 2025-05-19

1-(4-trifluoromethanesulfonyloxyphenyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane
• SCHEMBL6552405
• 263398-16-9
• 4-(Adamantan-1-yl)phenyltrifluoromethanesulfonate
• WFYDWLVJOHAMEA-UHFFFAOYSA-N
• [4-(1-adamantyl)phenyl] trifluoromethanesulfonate
• 4-(1-Adamantyl)phenol triflate
• 4-(Adamantan-1-yl)phenyl trifluoromethanesulfonate
• DB-395348
• BS-27902

• Inchi： 1S/C17H19F3O3S/c18-17(19,20)24(21,22)23-15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
• InChI Key： WFYDWLVJOHAMEA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 360.10100
• Monoisotopic Mass: 360.10070012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 5.46360

Additional information on 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane

Comprehensive Overview of 1-(4-Trifluoromethanesulfonyloxyphenyl)Adamantane (CAS No. 263398-16-9)

1-(4-Trifluoromethanesulfonyloxyphenyl)adamantane (CAS No. 263398-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining an adamantane moiety with a trifluoromethanesulfonyloxy (triflate) functional group, making it a valuable intermediate for advanced synthetic applications. Its CAS number 263398-16-9 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in adamantane derivatives stems from their remarkable thermal stability, lipophilicity, and ability to enhance drug bioavailability. In recent years, the demand for triflate-containing compounds like 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane has surged due to their versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in developing next-generation OLED materials and targeted therapeutics.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane in drug discovery?" Researchers highlight its role as a protease inhibitor scaffold in antiviral drug development, especially in the context of emerging viral threats. The trifluoromethanesulfonyl group's electron-withdrawing properties make it indispensable for modulating enzymatic activity.

From a materials science perspective, CAS 263398-16-9 is investigated for its potential in high-performance polymers. Its rigid adamantane core contributes to exceptional mechanical strength, while the triflate group enables precise functionalization—a hot topic in nanotechnology forums. Industry experts often search for "synthetic routes to 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane", reflecting the need for scalable production methods.

Environmental considerations are another trending focus area. The compound's fluorinated components raise questions about green chemistry alternatives, aligning with the broader shift toward sustainable synthesis. Analytical techniques like HPLC and NMR are commonly paired with this compound in search queries, underscoring its analytical complexity.

In summary, 1-(4-trifluoromethanesulfonyloxyphenyl)adamantane (CAS No. 263398-16-9) represents a nexus of pharmaceutical innovation and advanced materials engineering. Its dual utility in biomedical applications and functional materials ensures its continued relevance in cutting-edge research, addressing both current scientific challenges and future technological needs.